N-butyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: N-butyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-2-3-8-14-13(16)12-9-15-10-6-4-5-7-11(10)17-12/h4-7,12,15H,2-3,8-9H2,1H3,(H,14,16)
• InChI Key: AFWQCHIGPVMQLR-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CNC2=CC=CC=C2O1

Description

N-butyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 600 mg of 2(R,S)-ethoxycarbonyl-3,4-dihydro-2H-1,4-benzoxazine (Example 16)) and 1.2 ml of butylamine is stirred at 60° C. for 1 h. The reaction mixture is concentrated and the residue is purified directly by means of FC over 50 g of silica gel with a 20:1 mixture of methylene chloride and diethyl ether as the mobile phase. 2(R,S)-Butylaminocarbonyl-3,4-dihydro-2H-1,4-benzoxazine is obtained: Rf (20:1-mixture of methylene chloride and diethyl ether)=0.32.